![molecular formula C13H15NO2 B4427586 N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide](/img/structure/B4427586.png)
N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide
Overview
Description
N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide, also known as CP-94,253, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. The compound belongs to the benzofuran class of compounds and has been shown to have promising effects in various research studies.
Mechanism of Action
The exact mechanism of action of N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide is not fully understood. However, it is believed to act on the central nervous system by binding to specific receptors in the brain. Specifically, it has been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to reduce anxiety and stress. The compound has also been shown to have a modulatory effect on neurotransmitter systems in the brain, including the dopamine system.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide for lab experiments is its specificity for the sigma-1 receptor. This allows researchers to investigate the role of this receptor in various physiological processes. However, the compound is relatively expensive and requires expertise in organic chemistry for its synthesis.
Future Directions
There are several potential future directions for research on N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide. One area of interest is its potential use in the treatment of addiction and withdrawal symptoms. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the potential therapeutic applications of this compound and to optimize its use in clinical settings.
In conclusion, this compound is a promising compound that has been extensively studied for its potential therapeutic applications. Its specificity for the sigma-1 receptor makes it a valuable tool for investigating the role of this receptor in various physiological processes. However, further research is needed to fully understand the compound's mechanism of action and to optimize its use in clinical settings.
Scientific Research Applications
N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide has been extensively studied for its potential use in various therapeutic applications. The compound has been shown to have analgesic, anti-inflammatory, and anxiolytic effects in animal models. It has also been investigated for its potential use in the treatment of addiction and withdrawal symptoms.
properties
IUPAC Name |
N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-8-6-10-7-9(2-5-12(10)16-8)13(15)14-11-3-4-11/h2,5,7-8,11H,3-4,6H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRMKZWLGQXHVSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(O1)C=CC(=C2)C(=O)NC3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.